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Compound of Interest

Compound Name: (R)-(-)-2-Hexanol

Cat. No.: B2871620 Get Quote

Essential Safety and Handling Guide for (R)-(-)-2-
Hexanol
This guide provides critical safety and logistical information for the proper handling and

disposal of (R)-(-)-2-Hexanol, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-(-)-2-Hexanol is a flammable liquid that can cause skin and eye irritation.[1] Vapors may

form explosive mixtures with air, particularly at temperatures above its flashpoint.[2] Adherence

to appropriate PPE protocols is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye & Face Protection Safety Goggles

Chemical splash goggles

compliant with EN 166 (EU) or

NIOSH (US) standards.

Face Shield

Recommended when handling

large volumes to protect

against splashes.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile, butyl rubber, or

neoprene gloves are suitable.

[3] Always inspect gloves

before use and use proper

removal technique.[4]

Body Protection Laboratory Coat

Flame-retardant and antistatic

protective clothing. Must be

fully buttoned.

Full-Length Pants & Closed-

Toe Shoes

Required for all personnel in

the laboratory area.

Respiratory Protection Respirator

An approved respirator with a

filter for organic gases and

vapors (e.g., ABEK type) is

necessary if working outside a

fume hood or if

vapors/aerosols are

generated.[2][5]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Step-by-Step Handling Protocol:

Engineering Controls: Always handle (R)-(-)-2-Hexanol inside a certified chemical fume

hood with a face velocity between 85-125 feet per minute.[6]
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Ignition Sources: This chemical is flammable.[1][2][7][8] Keep it away from heat, sparks,

open flames, and hot surfaces.[1][7][9] Use non-sparking tools and explosion-proof electrical

equipment.[1][7]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment during transfer.[1][7]

Ventilation: Ensure adequate ventilation at all times.[4][5]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after

handling.[7] Do not eat, drink, or smoke in the handling area.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[4][6]

Keep containers tightly closed and sealed.[1][4][6][9]

Store away from strong oxidizing agents.[1][2]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4][6]

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation Procedure

Spill

Evacuate the area and remove all ignition

sources.[4] Absorb the spill with a non-

combustible material like sand, earth, or

vermiculite and place it in a sealed container for

disposal.[4][7] Do not let the chemical enter

drains.[4]

Fire

Use dry powder, sand, carbon dioxide, or

alcohol-resistant foam to extinguish.[2][4][7] Do

not use a water jet.[4] Wear self-contained

breathing apparatus for firefighting.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

[7] Rinse the affected skin area with plenty of

water.[2][7]

Eye Contact

Rinse cautiously with water for several minutes.

[9] Remove contact lenses if present and easy

to do so. Continue rinsing and seek medical

attention.[2]

Inhalation

Move the person to fresh air and keep them at

rest. Seek medical attention if symptoms occur.

[2][8]

Ingestion
Rinse mouth with water.[2][8] Do not induce

vomiting. Seek immediate medical attention.[8]

Disposal Plan
Dispose of (R)-(-)-2-Hexanol and its containers in accordance with local, regional, and national

regulations.[4][7]

Step-by-Step Disposal Protocol:

Waste Collection: Collect waste material in its original or a suitable, labeled container. Do not

mix with other waste.[4]
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Container Handling: Handle uncleaned, empty containers as you would the product itself.[4]

Licensed Disposal: Arrange for a licensed professional waste disposal company to handle

the disposal.[4][8]

Unused Product: Dispose of any unused (R)-(-)-2-Hexanol as hazardous waste.[4][8]

Physical and Chemical Properties
Property Value

Molecular Formula C₆H₁₄O

Molecular Weight 102.17 g/mol

Boiling Point 136 °C (277 °F)

Flash Point 41 °C (105.8 °F)[5]

Density 0.81 g/cm³ at 20 °C[7]

Solubility in Water Poor[2]

Workflow for Handling (R)-(-)-2-Hexanol
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Preparation

Handling

StorageDisposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Work in Chemical Fume Hood

Begin Work

Ground Equipment

Handle Away from Ignition Sources

Store in Cool, Dry, Well-Ventilated Area

After Use

Collect in Labeled Waste Container

End of Experiment/Waste Generation

Keep Container Tightly Sealed

Next Use

Contact Licensed Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (R)-(-)-2-Hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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